Cas no 855715-26-3 (4-(3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-amine)

• Product Name: 4-(3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-amine
• CAS No: 855715-26-3
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 844361
• PubChem ID: 3871137
• Update Time: 2025-04-19

4-(3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(3-METHYLPIPERIDIN-1-YL)METHYL]-1,3-THIAZOL-2-AMINE
• MLS000760288
• MFCD06655121
• AKOS008965684
• 4-[(3-methyl-1-piperidinyl)methyl]-1,3-thiazol-2-ylamine
• 855715-26-3
• F2158-1253
• 4-((3-Methylpiperidin-1-yl)methyl)thiazol-2-amine
• HMS2727F22
• SMR000372975
• CHEMBL1582592
• DTXSID50397654
• J-514194
• CS-0231100
• EN300-10708
• Z56347536
• G36559
• 4-(3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-amine

• MDL： MFCD06655121
• Inchi： 1S/C10H17N3S/c1-8-3-2-4-13(5-8)6-9-7-14-10(11)12-9/h7-8H,2-6H2,1H3,(H2,11,12)
• InChI Key： FIQGFRSJRWEWCC-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CN1CCCC(C)C1

Computed Properties

• Exact Mass: 211.11431873g/mol
• Monoisotopic Mass: 211.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.4Ų

4-(3-methylpiperidin-1-yl)methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles